CID 71426290
Description
CID 71426290 is a unique chemical compound registered in PubChem, a comprehensive database for chemical structures and biological activities. For example, this compound may belong to a class of bioactive molecules, natural products, or synthetic derivatives, as seen in analogous studies on oscillatoxin derivatives (CIDs 101283546, 185389) or betulin-based inhibitors (CIDs 72326, 64971) . Its identification likely involves advanced analytical techniques such as GC-MS, LC-ESI-MS, or collision-induced dissociation (CID) mass spectrometry, which are standard for structural elucidation .
Properties
CAS No. |
918827-71-1 |
|---|---|
Molecular Formula |
C15H22O4Si |
Molecular Weight |
294.42 g/mol |
InChI |
InChI=1S/C15H22O4Si/c1-5-8-12-9-10-13(14(11-12)16-4)19-20-15(17-6-2)18-7-3/h5,9-11,15H,1,6-8H2,2-4H3 |
InChI Key |
TYUUOPVXMYPKDK-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(OCC)[Si]OC1=C(C=C(C=C1)CC=C)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 71426290” involves specific reaction conditions and reagents. The detailed synthetic routes are typically documented in scientific literature and patents. For instance, one method involves the coupling of itaconic acid or itaconic anhydride with a hyaluronic acid material under the action of a coupling agent, such as a polyamine .
Industrial Production Methods: Industrial production of compound “this compound” may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards.
Chemical Reactions Analysis
Types of Reactions: Compound “CID 71426290” undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.
Reduction: Reduction reactions can convert the compound into reduced forms with different properties.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions:
Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution Reagents: Halogens, alkyl groups, and other substituents can be introduced using appropriate reagents.
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce various substituted compounds.
Scientific Research Applications
Compound “CID 71426290” has a wide range of scientific research applications, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its therapeutic potential in treating various diseases.
Industry: Utilized in the production of materials with specific properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of compound “CID 71426290” involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action can provide insights into its therapeutic potential and applications.
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize CID 71426290, comparisons are drawn with structurally or functionally related compounds referenced in the evidence. Key parameters include molecular structure, bioactivity, physicochemical properties, and applications.
Table 1: Structural and Functional Comparison
Key Findings:
Structural Analogues: Compounds like oscillatoxin D (CID 101283546) and 30-methyl-oscillatoxin D (CID 185389) highlight how minor structural modifications (e.g., methylation) alter bioactivity and toxicity profiles . Similar analysis could apply to this compound if structural data were available.
Functional Overlaps: Betulin (CID 72326) and its derivatives demonstrate how triterpenoids are optimized for drug delivery or pharmacokinetics . This compound may share such optimization challenges.
Pharmacological Context : Compounds like DHEAS (CID 12594) are studied for substrate specificity in transporters, a framework applicable to this compound if it interacts with similar biological targets .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
